Cas no 1251695-81-4 (N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide)

• Product Name: N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide
• CAS No: 1251695-81-4
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 6598748
• PubChem ID: 46576533
• Update Time: 2025-10-27

N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide
• N-[1-(1-phenyltriazole-4-carbonyl)piperidin-4-yl]benzamide
• AKOS024485371
• VU0624569-1
• N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide
• N-(1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• 1251695-81-4
• F3406-7656

• Inchi： 1S/C21H21N5O2/c27-20(16-7-3-1-4-8-16)22-17-11-13-25(14-12-17)21(28)19-15-26(24-23-19)18-9-5-2-6-10-18/h1-10,15,17H,11-14H2,(H,22,27)
• InChI Key： AGJRCUKJXHFIAF-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CN(C3=CC=CC=C3)N=N2)=O)CC1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 375.16952493g/mol
• Monoisotopic Mass: 375.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.1Ų

Additional information on N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide

Comprehensive Overview of N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide (CAS No. 1251695-81-4)

N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide, with the CAS number 1251695-81-4, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a 1,2,3-triazole moiety with a piperidine ring and a benzamide group, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

The growing demand for small-molecule therapeutics has propelled interest in compounds like N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide. Its triazole-piperidine hybrid structure is often explored in the context of neurodegenerative diseases and cancer research, addressing frequently searched topics such as "new Alzheimer's drug targets" or "triazole-based anticancer agents." The compound's hydrogen-bonding capacity and lipophilic properties further enhance its bioavailability, a critical factor in modern drug design.

From a synthetic chemistry perspective, CAS 1251695-81-4 exemplifies the utility of click chemistry in constructing complex heterocycles. The 1,2,3-triazole core, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), highlights its relevance to green chemistry initiatives—a hot topic in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, as frequently queried in academic and industrial forums.

In drug formulation studies, the benzamide-piperidine linkage in this molecule shows promise for improving blood-brain barrier permeability, a recurring challenge in CNS drug development. This aligns with trending searches on "BBB-penetrating compounds" and "CNS drug delivery strategies." Additionally, its structural similarity to approved histamine receptor ligands sparks investigations into repurposing opportunities—a cost-effective approach emphasized in recent pharmacoeconomic discussions.

The compound's crystallographic data and solubility profile are actively studied to optimize solid-state formulations, addressing industry pain points like polymorph control—a subject with rising search volume among formulation scientists. Computational modeling of N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide also contributes to AI-driven drug discovery, connecting it to cutting-edge topics such as "machine learning in medicinal chemistry."

Quality control protocols for 1251695-81-4 emphasize ICH guidelines-compliant impurity profiling, responding to regulatory trends in pharmaceutical analytics. Stability studies under various pH conditions and temperature stressors provide data crucial for shelf-life determination—an area with substantial search traffic from quality assurance professionals.

Emerging research suggests potential utility of this compound in epigenetic modulation, particularly regarding histone deacetylase (HDAC) interactions. This positions it within the rapidly growing field of epigenetic therapeutics, a trending topic in molecular biology circles. Patent landscapes reveal intellectual property activity around triazole-carboxamide derivatives, indicating commercial viability.

From an environmental standpoint, the biodegradation pathway of N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide is under investigation to address green chemistry metrics—a concern increasingly voiced in pharmaceutical sustainability forums. Its ecotoxicological profile is being evaluated using QSAR models, linking to popular queries about "predictive toxicology tools."

In conclusion, CAS 1251695-81-4 represents a multifaceted research tool bridging medicinal chemistry, formulation science, and computational biology. Its structural features respond to contemporary challenges in drug development while offering opportunities for innovation across multiple therapeutic areas. Continued exploration of this compound will likely yield valuable insights for next-generation pharmaceutical development.